Cas no 2171246-68-5 ((1S)-1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine)

• Product Name: (1S)-1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine
• CAS No: 2171246-68-5
• MF: C₈H₁₂F₃N₃
• MW: 207.19619178772
• CID: 5907286
• PubChem ID: 165589833
• Update Time: 2025-05-22

(1S)-1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine
• 2171246-68-5
• EN300-1616977
• (1S)-1-[1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-amine

• Inchi： 1S/C8H12F3N3/c1-3-14-6(5(2)12)4-7(13-14)8(9,10)11/h4-5H,3,12H2,1-2H3/t5-/m0/s1
• InChI Key： GYLMYPWEXXMJPS-YFKPBYRVSA-N
• SMILES： FC(C1C=C([C@H](C)N)N(CC)N=1)(F)F

Computed Properties

• Exact Mass: 207.09833188g/mol
• Monoisotopic Mass: 207.09833188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų

Additional information on (1S)-1-1-ethyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethan-1-amine

Chemical Compound CAS No. 2171246-68-5: (1S)-1-1-Ethyl-3-(Trifluoromethyl)-1H-Pyrazol-5-Ylethan-1-Amine

The compound CAS No. 2171246-68-5, also known as (1S)-1-1-Ethyl-3-(Trifluoromethyl)-1H-Pyrazol-5-Ylethan-1-Amine, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials synthesis.

The molecular structure of (1S)-1-1-Ethyl-3-(Trifluoromethyl)-1H-Pyrazol-5-Ylethan-1-Amine is characterized by a pyrazole ring, a trifluoromethyl group, and an ethylamine substituent. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its stability and versatility in chemical reactions. The trifluoromethyl group introduces electron-withdrawing effects, enhancing the compound's reactivity and selectivity in various chemical transformations. The ethylamine substituent adds further functional diversity, making this compound a valuable building block in organic synthesis.

Recent studies have highlighted the potential of CAS No. 2171246-68-5 as an intermediate in the synthesis of bioactive molecules. Researchers have explored its role in the construction of complex heterocyclic frameworks, which are critical components of many pharmaceutical agents. For instance, the compound has been used as a key intermediate in the synthesis of kinase inhibitors, which are widely used in cancer therapy.

In addition to its role in drug discovery, (1S)-1-1-Ethyl-3-(Trifluoromethyl)-1H-Pyrazol-5-Ylethan-1-Amine has shown promise in materials science applications. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its potential applications, particularly in the development of novel materials with tailored electronic and optical properties.

The synthesis of CAS No. 2171246-68-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazole ring through condensation reactions, followed by selective substitution to introduce the trifluoromethyl and ethylamine groups. The stereochemistry at the chiral center (denoted by the (S) configuration) is carefully controlled to ensure high enantiomeric purity, which is essential for its intended applications.

From an environmental perspective, (1S)-1-Ethyltrifluoromethylpyrazolamine has been evaluated for its biodegradability and ecological impact. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, making it suitable for use in sustainable chemical processes. However, further research is needed to fully understand its long-term environmental impact and to develop strategies for minimizing waste generation during its production.

In conclusion, CAS No. 2171246-68-5, or (S)-Ethyltrifluoromethylpyrazolamine, represents a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique structural features, combined with recent advances in synthetic methodologies and material science, position it as a key player in future developments within these fields.